Cas no 304889-81-4 ((5E)-2-(4-acetylpiperazin-1-yl)-5-(4-chlorophenyl)methylidene-4,5-dihydro-1,3-thiazol-4-one)

• Product Name: (5E)-2-(4-acetylpiperazin-1-yl)-5-(4-chlorophenyl)methylidene-4,5-dihydro-1,3-thiazol-4-one
• CAS No: 304889-81-4
• MF: C₁₆H₁₆ClN₃O₂S
• MW: 349.835141181946
• CID: 6274610
• PubChem ID: 1591617
• Update Time: 2025-07-09

(5E)-2-(4-acetylpiperazin-1-yl)-5-(4-chlorophenyl)methylidene-4,5-dihydro-1,3-thiazol-4-one Chemical and Physical Properties

Names and Identifiers

• (5E)-2-(4-acetylpiperazin-1-yl)-5-(4-chlorophenyl)methylidene-4,5-dihydro-1,3-thiazol-4-one
• (5E)-2-(4-acetylpiperazin-1-yl)-5-[(4-chlorophenyl)methylidene]-1,3-thiazol-4-one
• (E)-2-(4-acetylpiperazin-1-yl)-5-(4-chlorobenzylidene)thiazol-4(5H)-one
• SR-01000908587-1
• 304889-81-4
• SR-01000908587
• AKOS005609772
• (5E)-2-(4-acetylpiperazin-1-yl)-5-[(4-chlorophenyl)methylidene]-4,5-dihydro-1,3-thiazol-4-one
• F1327-0036

• Inchi： 1S/C16H16ClN3O2S/c1-11(21)19-6-8-20(9-7-19)16-18-15(22)14(23-16)10-12-2-4-13(17)5-3-12/h2-5,10H,6-9H2,1H3/b14-10+
• InChI Key： OIGLUCNIDIXAFI-GXDHUFHOSA-N
• SMILES： ClC1C=CC(=CC=1)/C=C1\C(N=C(N2CCN(C(C)=O)CC2)S\1)=O

Computed Properties

• Exact Mass: 349.0651756g/mol
• Monoisotopic Mass: 349.0651756g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 78.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (5E)-2-(4-acetylpiperazin-1-yl)-5-(4-chlorophenyl)methylidene-4,5-dihydro-1,3-thiazol-4-one

Comprehensive Analysis of (5E)-2-(4-acetylpiperazin-1-yl)-5-(4-chlorophenyl)methylidene-4,5-dihydro-1,3-thiazol-4-one (CAS No. 304889-81-4)

The compound (5E)-2-(4-acetylpiperazin-1-yl)-5-(4-chlorophenyl)methylidene-4,5-dihydro-1,3-thiazol-4-one, identified by its CAS No. 304889-81-4, is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. This thiazolone derivative features a 4-acetylpiperazine moiety and a 4-chlorophenyl group, which contribute to its unique chemical and biological properties. Researchers are particularly interested in its potential applications in drug discovery, given its structural similarity to bioactive molecules that modulate enzymatic activity.

Recent studies have explored the role of (5E)-2-(4-acetylpiperazin-1-yl)-5-(4-chlorophenyl)methylidene-4,5-dihydro-1,3-thiazol-4-one in targeting specific protein interactions. Its thiazol-4-one core is a common scaffold in medicinal chemistry, often associated with anti-inflammatory and antimicrobial activities. The presence of the chlorophenyl group enhances its lipophilicity, potentially improving membrane permeability—a critical factor in drug development. These characteristics make it a promising candidate for further investigation in therapeutic applications.

In the context of current trends, the demand for novel small-molecule inhibitors has surged, particularly in oncology and infectious disease research. The CAS No. 304889-81-4 compound aligns with these interests due to its potential to interfere with pathogenic pathways. For instance, its acetylpiperazine component is frequently found in kinase inhibitors, a hot topic in cancer therapy. This connection has led to increased searches for "thiazolone derivatives in drug design" and "piperazine-based bioactive compounds," reflecting the scientific community's focus on innovative pharmacophores.

From a synthetic chemistry perspective, the preparation of (5E)-2-(4-acetylpiperazin-1-yl)-5-(4-chlorophenyl)methylidene-4,5-dihydro-1,3-thiazol-4-one involves multi-step reactions, including condensation and cyclization processes. Researchers often optimize these methods to improve yield and purity, addressing common challenges in heterocyclic chemistry. The compound's stability under various conditions is also a subject of study, as it impacts its suitability for long-term storage and formulation.

Beyond its pharmaceutical potential, CAS No. 304889-81-4 has been examined for its physicochemical properties, such as solubility and crystallinity. These factors are crucial for bioavailability and manufacturing scalability. Analytical techniques like HPLC and NMR are routinely employed to characterize this compound, ensuring reproducibility in research settings. Such rigorous quality control is essential for advancing preclinical studies and meeting regulatory standards.

In summary, (5E)-2-(4-acetylpiperazin-1-yl)-5-(4-chlorophenyl)methylidene-4,5-dihydro-1,3-thiazol-4-one represents a compelling area of study at the intersection of chemistry and biology. Its structural features and functional groups offer diverse opportunities for innovation in drug development, aligning with contemporary research priorities. As scientific inquiries into "small-molecule modulators" and "heterocyclic drug candidates" continue to rise, this compound is poised to remain a focal point in academic and industrial laboratories worldwide.